3-amino-N-(4-hydroxyphenyl)-N-methylbenzamide

• IUPAC Name: 3-amino-N-(4-hydroxyphenyl)-N-methylbenzamide
• InChI: InChI=1S/C14H14N2O2/c1-16(12-5-7-13(17)8-6-12)14(18)10-3-2-4-11(15)9-10/h2-9,17H,15H2,1H3
• InChI Key: GWCMSOCYBZTNOP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)O)C(=O)C2=CC(=CC=C2)N
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a one-step method by condensation of N-(4-acetylphenyl)-2-chloroacetamide and various functionalized thiocarbamoyl compounds. The highly versatile chloroacetamide compound, N-(4-acetylphenyl)-2-chloroacetamide, has been prepared by the reported chloroacetylation.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using IR, 1H NMR, and mass spectroscopic analyses. The structures were established and confirmed on the basis of these analyses.

Chemical Reactions Analysis

Cyanoacetohydrazides have been used as precursors in reactions leading to the construction of heterocycles. These substrates can act as ambident nucleophiles, that is, as both an N- and C-nucleophile.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The 3-amino-4-cyanothiophene scaffold has been explored for its potential as a building block in drug design. Researchers have synthesized derivatives with modifications around this core structure to target specific biological pathways. Some notable examples include:

Kinase Inhibition: The 3-amino-4-carbonitrile thiophene derivative has been documented as a kinase inhibitor. Kinases play a crucial role in cell signaling and regulation, making them attractive targets for drug development.

Analgesic and Anti-Inflammatory Agents: The 3-aminothiophene-2-acylhydrazone derivative has shown promise as an analgesic and anti-inflammatory agent. These properties are essential for managing pain and inflammation-related conditions.

Angiogenesis Inhibition: The 3-amino-thiophene carbohydrazide derivative has been reported as an inhibitor of angiogenesis. Angiogenesis inhibitors are relevant in cancer therapy, as they target the formation of new blood vessels that support tumor growth.

Agrochemicals and Pesticides

Thiophenes have been studied for their pesticidal properties:

Mechanism of Action

Target of Action

Similar compounds have been documented as kinase inhibitors , suggesting that 3-amino-N-(4-hydroxyphenyl)-N-methylbenzamide may also interact with kinases. Kinases play a crucial role in cellular signaling, regulating various cellular activities such as cell growth, division, and metabolism.

Future Directions

The future directions in the study of similar compounds involve the exploration of more powerful drugs with some requirements that involve the molecular size of a drug’s affinity for its target, drug bio-activation, and metabolization. They must also address the design of medications with fewer adverse effects and more desirable small-molecular drug characteristics than existing drugs.